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Compound of Interest

Compound Name: 3-Chloro-2-methylpropene

Cat. No.: B057409

Technical Support Center: Safe Handling of 3-
Chloro-2-methylpropene

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling of 3-Chloro-2-methylpropene, a compound
recognized for its carcinogenic potential. Adherence to these protocols is critical to ensure
laboratory safety and minimize exposure risks.

Frequently Asked Questions (FAQs)
Q1: What is the carcinogenicity classification of 3-Chloro-2-methylpropene?

Al: 3-Chloro-2-methylpropene is classified as a substance that is "reasonably anticipated to
be a human carcinogen based on sufficient evidence of carcinogenicity from studies in
experimental animals” by the U.S. National Toxicology Program (NTP).[1][2][3][4] The
International Agency for Research on Cancer (IARC) has classified it as a Group 2B
carcinogen, meaning it is "possibly carcinogenic to humans".[5][6]

Q2: What are the primary routes of exposure to 3-Chloro-2-methylpropene?

A2: The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[1][7] It is
harmful if swallowed or inhaled and can cause severe skin burns and eye damage.[1][7]

Q3: Are there established occupational exposure limits for 3-Chloro-2-methylpropene?
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A3: Currently, no specific occupational exposure limits (e.g., TWA, STEL) have been reported
for 3-Chloro-2-methylpropene.[1][6] Therefore, it is crucial to handle this chemical with
stringent safety measures to minimize any potential exposure.

Q4: What are the immediate health effects of exposure to 3-Chloro-2-methylpropene?

A4: Acute exposure can cause severe skin burns, eye damage, and respiratory irritation.[1][7] It
may also cause an allergic skin reaction.[1][7] In case of any exposure, immediate medical
attention is necessary.

Troubleshooting Guide for Experimental Use

Issue: | need to handle 3-Chloro-2-methylpropene for my experiment. What are the essential
safety precautions?

Solution:

o Engineering Controls: Always handle 3-Chloro-2-methylpropene in a well-ventilated area,
preferably within a certified chemical fume hood.[7][8] Ensure that eyewash stations and
safety showers are readily accessible.[7] Use explosion-proof electrical, ventilating, and
lighting equipment.[7][8]

» Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[7][8]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[71(8]

o Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms
are experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator
with an organic vapor cartridge.[7][8]

e Handling Procedures:
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Do not handle the substance until all safety precautions have been read and understood.

[7](8]

[e]

[e]

Avoid breathing mist, vapors, or spray.[7][8]

o

Wash hands and any exposed skin thoroughly after handling.[7][8]

[¢]

Do not eat, drink, or smoke in the work area.[8]

Use non-sparking tools and take precautionary measures against static discharge.[7][8]

o

o Storage: Store in a refrigerator/flammables area in a tightly closed container in a dry and
well-ventilated place. Keep away from heat, sparks, and open flames.[7]

» Disposal: Dispose of contents and container to an approved waste disposal plant.[9]

Issue: A small spill of 3-Chloro-2-methylpropene has occurred in the fume hood. What is the

correct procedure for cleanup?
Solution:

o Evacuate and Ventilate: Ensure the fume hood is functioning correctly to ventilate the
vapors. If the spill is significant, evacuate the immediate area.

e Personal Protective Equipment: Before cleaning, ensure you are wearing the appropriate
PPE, including respiratory protection, chemical-resistant gloves, and eye protection.

o Containment and Absorption: For a small spill, use an inert absorbent material like
vermiculite, dry sand, or earth to contain and soak up the liquid. Do not use combustible
materials such as sawdust.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled container for hazardous waste disposal.[7]

o Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing
with soap and water.
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» Waste Disposal: Dispose of the hazardous waste according to your institution's and local

regulations.

Quantitative Data

Table 1: Physical and Chemical Properties of 3-Chloro-2-methylpropene

Property Value Reference
Molecular Formula C4H7CI [10]
Molecular Weight 90.55 g/mol [11]
Appearance Colorless liquid [718]

Odor Pungent [718]
Boiling Point 71-72 °C [718]
Melting Point -80 °C [71[8]

Flash Point -18 °C [71[8]
Density 0.920 g/cm? at 20 °C [71[8]

Vapor Density

3.1 (air=1)

[1]

Solubility in Water

1.4 g/Lat25°C

[1]

Lower Explosion Limit

2.3%

[7](8]

Upper Explosion Limit

8.1%

[7](8]

Table 2: Carcinogenicity Classifications
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Organization Classification Description Reference
) ) Reasonably Based on sufficient
National Toxicology o ) ]
anticipated to be a evidence from animal [1112113114]
Program (NTP) ] )
human carcinogen studies.

International Agency ) ) )
Possibly carcinogenic
for Research on Group 2B [5]1[6]

to humans.
Cancer (IARC)

Experimental Protocols

Cited Experimental Protocol: Rodent Carcinogenicity Studies

The determination of carcinogenicity for 3-Chloro-2-methylpropene is largely based on
studies conducted in experimental animals, specifically rats and mice.[1][2][3]

Methodology:
e Animal Models: Studies typically utilized F344/N rats and B6C3F1 mice of both sexes.[12]
o Administration Routes:

o Oral Gavage: 3-Chloro-2-methylpropene, often mixed with a vehicle like corn oil, was
administered directly into the stomach via a tube.[1][2] Doses in some studies ranged from
100 to 200 mg/kg of body weight, administered five days a week for up to 103 weeks.[1]

o Inhalation: Animals were exposed to vaporized 3-Chloro-2-methylpropene in inhalation
chambers for a specified duration and frequency.[2][3]

» Endpoint Analysis: Following the exposure period, a complete necropsy was performed on
all animals. Tissues from various organs were collected, preserved, and examined
microscopically by pathologists to identify the presence of tumors.

o Key Findings: These studies found that oral exposure to 3-Chloro-2-methylpropene caused
an increased incidence of benign and malignant tumors of the forestomach in both rats and
mice.[2][3] In some cases, tumors were also observed in the kidneys and urinary bladder of
male rats.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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